Cas no 117408-98-7 ((S)-4-tert-Butyl-2-(2-pyridyl)oxazoline)

(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline is a chiral oxazoline derivative widely used as a ligand in asymmetric catalysis, particularly in transition-metal-catalyzed reactions. Its rigid tert-butyl substituent enhances steric control, while the pyridyl group improves coordination versatility, making it effective for enantioselective transformations such as hydrogenations, allylic substitutions, and C–C bond formations. The (S)-configuration ensures high enantioselectivity in producing optically active compounds. This ligand exhibits excellent stability under reaction conditions and compatibility with various metals, including palladium, copper, and iridium. Its synthetic utility in fine chemical and pharmaceutical applications underscores its importance in achieving high-purity chiral intermediates.

(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline structure

117408-98-7 structure

Product Name:(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline

CAS No:117408-98-7

MF:C₁₂H₁₆N₂O

MW:204.2682

MDL:MFCD22200533

CID:3160686

PubChem ID:253661493

Update Time:2025-10-23

(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline Chemical and Physical Properties

Names and Identifiers

- (S)-4-tert-Butyl-2-(2-pyridyl)oxazoline
- (S)-4-(tert-butyl)-2-(pyridin-2-yl)-4,5-dihydrooxazole
- (S)-4-(tert-Butyl)-2-(2-pyridyl)-4,5-dihydrooxazole
- 2-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine
- 2-[(4S)-4,5-dihydro-4-(1,1-dimethylethyl)-2-oxazolyl]-Pyridine
- 2-[(4S)-4-(1,1-diMethylethyl)-4,5-dihydro-2-oxazolyl]-Pyridine
- 2-[(4S)-4-(2-Methyl-2-propanyl)-4,5-dihydro-1,3-oxazol-2-yl]pyridine
- 2-[(4R)-4-tert-Butyl-2-oxazoline-2-yl]pyridine
- 2-[(4R)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine
- 2-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine,99%e.e.
- MFCD22200533
- JDOAIDZRVWJBEG-SNVBAGLBSA-N
- B4104
- T70124
- (S)-tBu-Pyox
- Pyridine, 2-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-
- 2-[(4S)-4-TERT-BUTYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]PYRIDINE
- SCHEMBL17709140
- CS-0086109
- AS-71713
- AKOS026671309
- (s)-4-t-butyl-2-pyridinyl oxazoline
- (4S)-4-tert-butyl-2-pyridin-2-yl-4,5-dihydro-1,3-oxazole
- 117408-98-7
- MDL： MFCD22200533
- Inchi： 1S/C12H16N2O/c1-12(2,3)10-8-15-11(14-10)9-6-4-5-7-13-9/h4-7,10H,8H2,1-3H3/t10-/m0/s1
- InChI Key： JDOAIDZRVWJBEG-JTQLQIEISA-N
- SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=N2)=N[C@@]([H])(C1([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 204.126263138g/mol
Monoisotopic Mass: 204.126263138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.5
XLogP3: 2.5

Experimental Properties

Melting Point: 70.0 to 74.0 deg-C

(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/38
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：Inert atmosphere,2-8°C

(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A340724-100mg	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	98% 99%ee	100mg	$10.0	2025-02-20
Ambeed	A340724-250mg	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	98% 99%ee	250mg	$12.0	2025-02-20
Ambeed	A340724-1g	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	98% 99%ee	1g	$25.0	2025-02-20
Ambeed	A340724-5g	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	98% 99%ee	5g	$116.0	2025-02-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B4104-5G	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	>98.0%(GC)	5g	¥1590.00	2024-04-18
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0391-100mg	2-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine	117408-98-7	98%,99%e.e.	100mg	¥138.0	2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0391-250mg	2-[(4S)-4-tert-Butyl-4,5-dihydro-2-oxazolyl]pyridine	117408-98-7	98%,99%e.e.	250mg	¥238.0	2024-07-19
Chemenu	CM320489-1g	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	95%	1g	$234	2021-08-18
Chemenu	CM320489-5g	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7	95%	5g	$673	2021-08-18
TRC	B523105-10mg	(S)-4-tert-Butyl-2-(2-pyridyl)oxazoline	117408-98-7		10mg	$ 50.00	2022-06-01